4-(3,4-Difluorophenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(3,4-difluorophenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C14H10F2O3/c1-19-13-7-9(2-4-10(13)14(17)18)8-3-5-11(15)12(16)6-8/h2-7H,1H3,(H,17,18)
• InChI Key: YXNSUOBJTBYJHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=C(C=C2)F)F)C(=O)O
• Molecular Formula: C14H10F2O3
• DSSTOX Substance ID: DTXSID00689617
• Molecular Weight: 264.22 g/mol
• CAS RN: 1035928-97-2

Description

4-(3,4-Difluorophenyl)-2-methoxybenzoic acid, 95% (also known as 4-Difluoromethoxybenzoic acid, or 4-DFMBA) is an organic compound with a variety of applications in scientific research. It is commonly used as a reagent in organic synthesis, as a ligand for metal complexes, and as a catalyst for photochemical reactions. It is also used in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. 4-DFMBA is a white crystalline solid with a melting point of around 100 °C.

Scientific Research Applications

4-DFMBA has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, as a ligand for metal complexes, and as a catalyst for photochemical reactions. It is also used in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. In addition, 4-DFMBA is used in the synthesis of various heterocyclic compounds and as a starting material for the synthesis of biologically active compounds.

Mechanism of Action

The mechanism of action of 4-DFMBA is not well understood. However, it is known that the compound can act as a Lewis acid, donating electrons to Lewis bases, and as a Lewis base, accepting electrons from Lewis acids. In addition, 4-DFMBA can act as a nucleophile, attacking electrophilic centers in organic molecules. It can also act as an electrophile, reacting with nucleophiles in organic molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-DFMBA are not well understood. However, it is known that the compound can act as a Lewis acid, donating electrons to Lewis bases, and as a Lewis base, accepting electrons from Lewis acids. In addition, 4-DFMBA can act as a nucleophile, attacking electrophilic centers in organic molecules. It can also act as an electrophile, reacting with nucleophiles in organic molecules.

Advantages and Limitations for Lab Experiments

The main advantage of 4-DFMBA is its high purity, which makes it suitable for use in laboratory experiments. It is also relatively stable, with a melting point of around 100 °C, and is soluble in common organic solvents. However, 4-DFMBA is sensitive to light and air, and should be stored in a cool, dark place. Additionally, it is not very soluble in water, making it unsuitable for reactions that require aqueous solvents.

Future Directions

The future of 4-DFMBA is promising, as the compound has a wide range of applications in scientific research. In particular, its use as a reagent in organic synthesis, as a ligand for metal complexes, and as a catalyst for photochemical reactions make it an attractive option for researchers. Additionally, its potential use in the synthesis of biologically active compounds could lead to new and exciting discoveries. Other potential future directions include the development of new analytical methods for the detection and quantification of 4-DFMBA in biological samples, and the exploration of its use as a drug delivery system.

Synthesis Methods

4-DFMBA can be synthesized from the reaction of 3,4-difluorobenzaldehyde and 2-methoxybenzoic acid in the presence of a strong base such as sodium hydroxide. The reaction proceeds in two steps, first forming an imine intermediate which is then hydrolyzed to give the desired product. The reaction is typically performed in a polar solvent such as ethanol or water, and yields a product with a purity of 95%.